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Compound of Interest

Compound Name:
Methyl 7-aminoheptanoate

hydrochloride

Cat. No.: B142789 Get Quote

Part 1: Pre-Operational Risk Assessment and
Chemical Profile
Before any laboratory work commences, a thorough understanding of the substance's intrinsic

properties and hazards is paramount. This initial phase of risk assessment is non-negotiable

and forms the foundation of safe laboratory practice.

Core Chemical Identity
Methyl 7-aminoheptanoate hydrochloride is primarily used as a PROTAC linker in the

synthesis of proteolysis-targeting chimeras and as a building block in various organic synthesis

applications.[1] Its fundamental identity is summarized below.

Identifier Value Source(s)

CAS Number 17994-94-4 [2][3][4]

Molecular Formula C₈H₁₈ClNO₂ [3][4]

Molecular Weight 195.69 g/mol [3][4]

Common Synonyms

7-Aminoheptanoic acid methyl

ester hydrochloride; Methyl 7-

aminoheptanoate HCl

[4][5]
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Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) provides a universal framework for hazard

communication. For this compound, the classification indicates moderate acute hazards that

demand specific, targeted protective measures. The signal word for this chemical is "Warning".

[2][6]

GHS Classification Hazard Statement Description & Rationale

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

Ingestion of this substance can

lead to adverse health effects.

This classification mandates

strict prohibition of eating,

drinking, or smoking in the

laboratory.[2]

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation

Direct contact can cause

inflammation, redness, or

itching. The hydrochloride salt

can be acidic, contributing to

its irritant properties.[2][5]

Eye Damage/Irritation

(Category 2A)

H319: Causes serious eye

irritation

The compound can cause

significant, but reversible, eye

irritation upon contact. This is a

critical risk during weighing

and transfer operations where

dusts or aerosols may be

generated.[2]

STOT, Single Exposure

(Category 3)

H335: May cause respiratory

irritation

Inhalation of dusts can irritate

the nose, throat, and lungs,

leading to coughing and

shortness of breath.[2]

The following diagram illustrates the logical workflow for interpreting these GHS classifications

before beginning an experiment.
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Pre-Work Hazard Assessment

Locate & Review SDS for
Methyl 7-aminoheptanoate HCl

Identify GHS Pictogram:
GHS07 (Exclamation Mark)

Step 1: Visual Cue

Analyze Hazard (H) Statements
(H302, H315, H319, H335)

Step 2: Understand Specific Risks

Implement Precautionary (P) Statements
(P261, P280, etc.)

Step 3: Actionable Prevention

Define Required Engineering Controls
& Personal Protective Equipment (PPE)

Step 4: Final Safety Setup
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PPE Selection Logic

Hazard Identified

H319: Serious Eye Irritation H315: Skin Irritation H335: Respiratory Irritation H302: Harmful if Swallowed

Wear ANSI-approved safety
goggles with side-shields.

Wear protective gloves
(e.g., Nitrile).

Wear impervious clothing
(lab coat).

Use suitable respirator if
dusts are generated outside

of a fume hood.

Do not eat, drink, or smoke.
Wash hands thoroughly after handling.
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Spill Response Workflow

Assess Spill
(Size & Location)

Restrict Access
to Area

Isolate

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Protect

Gently Cover with Inert
Absorbent Material

(e.g., Vermiculite, Sand)

Contain

Carefully Sweep or Scoop
into a Labeled Waste Container

Collect

Decontaminate Spill Area
with Soap and Water

Clean

Dispose of Waste According
to Local Regulations

Dispose

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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